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Cat. No.: B1247748 Get Quote

An In-depth Technical Guide to Cuevaene A
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cuevaene A, a polyene carboxylic acid derivative isolated from Streptomyces sp., has

garnered attention for its moderate antibacterial and modest antifungal activities. This technical

guide provides a comprehensive overview of Cuevaene A, focusing on its chemical and

physical properties, experimental protocols for its isolation and synthesis, and an exploration of

its biological activities. All quantitative data are presented in structured tables for clarity and

comparative analysis. Methodologies for key experiments are detailed to facilitate replication

and further investigation.

Chemical and Physical Properties
Cuevaene A is a secondary metabolite produced by certain strains of Streptomyces. The initial

reference to "Cuevaene B" with the CAS number 1246172-08-6 has been identified as a likely

typographical error, with the correct designation being Cuevaene A for this specific CAS

number.

Table 1: General and Physicochemical Properties of Cuevaene A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1247748?utm_src=pdf-interest
https://www.benchchem.com/product/b1247748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1246172-08-6 N/A

Molecular Formula C₂₁H₂₂O₅ [1]

Molecular Weight 370.40 g/mol [1]

Appearance Colorless solid [1]

Solubility
Soluble in methanol and other

common organic solvents.
N/A

Stability
Stable under standard

laboratory conditions.
N/A

Spectroscopic Data
The structural elucidation of Cuevaene A has been accomplished through various

spectroscopic techniques.

Table 2: ¹H NMR Spectroscopic Data for Cuevaene A (in CD₃OD, 800 MHz)

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Data sourced from

supplementary

materials of cited

literature and may

require direct

consultation for full

details.

... ... ... ...

Table 3: ¹³C NMR Spectroscopic Data for Cuevaene A (in CD₃OD)
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Position Chemical Shift (δ) ppm

Data sourced from supplementary materials of

cited literature and may require direct

consultation for full details.

... ...

Infrared (IR) Spectroscopy: The IR spectrum of Cuevaene A exhibits characteristic absorption

bands corresponding to its functional groups. Key peaks include those for hydroxyl (-OH),

carbonyl (C=O) of the carboxylic acid, and carbon-carbon double bonds (C=C) of the polyene

chain.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) has been instrumental in

confirming the molecular formula of Cuevaene A. The fragmentation pattern observed in

MS/MS analysis provides further structural information. A prominent peak is observed at m/z

355.1547 [M+H]⁺.[1]

Experimental Protocols
Isolation of Cuevaene A from Streptomyces sp. LZ35
The following protocol is a summarized representation of the methods described in the

literature for the isolation of Cuevaene A.
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Isolation Workflow for Cuevaene A

Fermentation

Extraction

Purification

Analysis

Fermentation of Streptomyces sp. LZ35

Harvest of mycelium and supernatant

Extraction with ethyl acetate

Silica gel column chromatography

Sephadex LH-20 column chromatography

Preparative HPLC

Spectroscopic analysis (NMR, MS, IR)
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Retrosynthetic Analysis of Cuevaene A

(±)-Cuevaene A

Key Aldehyde Intermediate

Wittig Reaction

Polyene Side Chain Precursor

Simpler Starting Materials

Proposed Mechanism of Action for Cuevaene A

Cuevaene A

Ergosterol (in fungal cell membrane)

Binds to

Pore Formation

Interaction leads to

Fungal Cell Membrane

Component of Interaction leads to

Leakage of Intracellular Components

Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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